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Compound of Interest

Compound Name: 2-Chloroacetimidamide

Cat. No.: B1221562

An in-depth technical guide on the safety of 2-Chloroacetimidamide is not readily available
due to the limited publicly accessible Safety Data Sheet (SDS) information for this specific
compound. Initial searches for "2-Chloroacetimidamide" with the CAS number 2948-47-2 did
not yield relevant safety data; this CAS number is associated with a different compound, 4-(2-
hydroxypropan-2-yl)phenol.

Further investigation has identified the correct CAS number for 2-Chloroacetimidamide as
20846-52-0 and for its more common hydrochloride salt, 2-Chloroacetimidamide
hydrochloride, as 10300-69-3[1][2]. However, comprehensive safety data sheets with detailed
guantitative information and experimental protocols for these compounds are not available in
the public domain.

This guide provides the most current and relevant safety information available for 2-
Chloroacetimidamide and its hydrochloride salt, supplemented with information on the related
but distinct compound, 2-Chloroacetamide, to highlight the importance of accurate chemical
identification.

Chemical Identification and Available Safety Data

It is crucial to distinguish between 2-Chloroacetimidamide and the more well-documented 2-
Chloroacetamide. The structural difference, an imide versus an amide functional group,
significantly alters the chemical and toxicological properties.

2-Chloroacetimidamide and its Hydrochloride Salt
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Comprehensive toxicological and physical property data for 2-Chloroacetimidamide and its

hydrochloride salt are limited. The available information is summarized below.

Table 1: Physical and Chemical Properties of 2-Chloroacetimidamide Hydrochloride

Property Value Source(s)

CAS Number 10300-69-3 [2]

Molecular Formula C2HsCINz-HCI

Molecular Weight 128.99 g/mol [2]
Light Brown to Brown Semi-

Appearance ) _ [3]
Solid; Brown to black Solid

Melting Point 98-103 °C [3112]
Insoluble in water; Slightly

Solubility soluble in DMSO and [3]
Methanol

Stability Hygroscopic [3]

Table 2: Hazard Information for 2-Chloroacetimidamide Hydrochloride

Hazard

Classification

Source(s)

Hazard Codes

Xi (Irritant)

[3]

Risk Statements

R36/37/38 (Irritating to eyes,

respiratory system and skin)

[3]

Safety Statements

S26 (In case of contact with
eyes, rinse immediately with
plenty of water and seek

medical advice), S36 (Wear

suitable protective clothing)

[3]

Hazard Class

8 (Corrosive)

[3]

Packing Group

[3]
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2-Chloroacetamide (for comparison)

In contrast, 2-Chloroacetamide (CAS No. 79-07-2) is a well-characterized compound. The

following tables summarize its properties to emphasize the differences and to serve as a

cautionary example of the importance of correct chemical identification.

Table 3: Physical and Chemical Properties of 2-Chloroacetamide

Property Value Source(s)
CAS Number 79-07-2 [41[5]
Molecular Formula C2H4CINO [4]
Molecular Weight 93.51 g/mol [4][5]
Appearance White crystalline powder [6]
Melting Point 116-120 °C [7]
Boiling Point 224.5 °C @ 760 mmHg [7]
Flash Point 170 °C [7]
Vapor Pressure 0.05 mmHg @ 20 °C [5]
Solubility in Water 90 g/L at 25 °C [8]

Table 4: Toxicological Data for 2-Chloroacetamide
Endpoint Species Value Source(s)
LD50 Oral Rat 138 mg/kg [6]
LD50 Oral Mouse 155 mg/kg [6]
LD50 Oral Rabbit 122 mglkg [6]

Table 5: Hazard Classification of 2-Chloroacetamide
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Hazard Classification Source(s)

Acute Toxicity, Oral Category 3 (Toxic if swallowed) [7][9]

Category 1 (May cause an

Skin Sensitization o _ [71[9]
allergic skin reaction)

Category 2 (Suspected of

Reproductive Toxicity damaging fertilty) [71[°]

Experimental Protocols and Handling

Detailed experimental protocols for handling 2-Chloroacetimidamide are not available.
However, based on the limited hazard information for the hydrochloride salt (irritant, corrosive),
the following general safe handling procedures for a hazardous chemical powder should be

followed.

General Laboratory Safe Handling Workflow
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General workflow for safe handling of hazardous chemical powders.
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Logical Relationships in Hazard Assessment

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a logical framework for assessing and communicating chemical hazards. The following diagram
illustrates the relationship between hazard identification, classification, and communication for
a substance like 2-Chloroacetamide, which serves as a model due to the lack of data for 2-

Chloroacetimidamide.
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Logical workflow for chemical hazard classification and communication.

In conclusion, while a comprehensive safety data sheet for 2-Chloroacetimidamide is not
publicly available, the limited data on its hydrochloride salt indicates that it should be handled
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as a hazardous substance with appropriate precautions. Researchers, scientists, and drug
development professionals should exercise caution and implement rigorous safety protocols
when handling this compound. It is highly recommended to obtain a detailed SDS from the
supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2-chloroacetimidamide | 20846-52-0 [chemicalbook.com]

. 2-Chloroacetimidamide hydrochloride [myskinrecipes.com]

. 2-ChloroacetiMidaMide hydrochloride CAS#: 10300-69-3 [amp.chemicalbook.com]
. Scbt.com [scbt.com]

. 2-Chloroacetamide = 98 79-07-2 [sigmaaldrich.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. fishersci.co.uk [fishersci.co.uk]

. benchchem.com [benchchem.com]

.
(] [e0] ~ (o)) )] EaN w N -

. 2-Chloroacetamide CAS 79-07-2 | 802412 [merckmillipore.com]

» To cite this document: BenchChem. [2-Chloroacetimidamide safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221562#2-chloroacetimidamide-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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